Cas no 71411-75-1 (4(1H)-Pyrimidinone,6-amino-2,3-dihydro-5-octyl-2-thioxo-)
71411-75-1 structure
Product Name:4(1H)-Pyrimidinone,6-amino-2,3-dihydro-5-octyl-2-thioxo-
CAS No:71411-75-1
MF:C12H21N3OS
MW:255.379641294479
CID:578400
PubChem ID:3018112
Update Time:2025-04-19
4(1H)-Pyrimidinone,6-amino-2,3-dihydro-5-octyl-2-thioxo- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyrimidinone,6-amino-2,3-dihydro-5-octyl-2-thioxo-
- 6-amino-2,3-dihydro-5-octyl-2-thioxo-1H-pyrimidin-4-one
- 6-amino-5-octyl-2-sulfanylidene-1H-pyrimidin-4-one
- 6-amino-5-octyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
- 71411-75-1
- NS00062249
- DTXSID20991749
- EINECS 275-380-6
- 6-Amino-5-octyl-2-sulfanylpyrimidin-4-ol
-
- Inchi: 1S/C12H21N3OS/c1-2-3-4-5-6-7-8-9-10(13)14-12(17)15-11(9)16/h2-8H2,1H3,(H4,13,14,15,16,17)
- InChI Key: GQSSHZFLZUFCRK-UHFFFAOYSA-N
- SMILES: S=C1NC(C(=C(N)N1)CCCCCCCC)=O
Computed Properties
- Exact Mass: 255.14073
- Monoisotopic Mass: 255.140533
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99.2
- Surface Charge: 0
- Tautomer Count: 17
- XLogP3: 3.2
Experimental Properties
- Density: 1.14
- Refractive Index: 1.571
- PSA: 67.15
4(1H)-Pyrimidinone,6-amino-2,3-dihydro-5-octyl-2-thioxo- Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
71411-75-1 (4(1H)-Pyrimidinone,6-amino-2,3-dihydro-5-octyl-2-thioxo-) Related Products
- 34171-37-4(5-ethyl-2-thioxo-1H-pyrimidin-4-one)
- 2954-52-1(5-Propyl-2-thiouracil)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk